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An In-depth Technical Guide to Reactive Black 39

Introduction

Reactive Black 39 (RB39) is a significant member of the reactive dye class, a group of colored
organic compounds that form a covalent bond with the substrate they are coloring.[1] This
characteristic imparts high wash fastness to the dyed materials, making reactive dyes,
including RB39, highly popular in the textile industry.[2] This technical guide provides a
comprehensive overview of Reactive Black 39, encompassing its historical context, chemical
and physical properties, synthesis, industrial applications, environmental impact, and
degradation methodologies. The content is tailored for researchers, scientists, and
professionals in drug development who may encounter this dye in various contexts, from textile
effluent analysis to its use as a biological stain.

Historical Context of Reactive Dyes

The journey of reactive dyes began in the mid-20th century, revolutionizing the textile dyeing
industry. The first reactive dyes were commercialized in 1956 by Imperial Chemical Industries
(ICI).[1][3] This innovation was the culmination of research that started with the discovery in
1923 that certain dyes could react with wool fibers.[3] The key breakthrough came in 1954
when researchers at ICI found that dichlorotriazine dyes could form strong covalent bonds with
cellulose fibers under alkaline conditions.[3][4] This led to the launch of the Procion range of
dyes.[3] Following this, other chemical companies like Ciba and Hoechst introduced their own
reactive dye brands, Cibacron and Remazol, respectively, in 1958.[3][4] The development of
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reactive dyes has continued over the decades, with a focus on improving fixation efficiency and
reducing environmental impact.

Chemical and Physical Properties

Reactive Black 39 is a double azo dye, which accounts for its deep black color.[5] As a
reactive dye, its molecular structure contains reactive groups that can form covalent bonds with
hydroxyl or amino groups in fibers like cotton.

Table 1: Chemical and Physical Properties of Reactive Black 39

Property Value Reference
C.l. Name Reactive Black 39 [5]

CAS Number 68259-02-9 [6]
Molecular Formula C25H14CIN10Nas016Ss [5]
Molecular Weight 1021.16 g/mol [51[7]
Appearance Black Powder [7]
Solubility in Water > 300 g/L [7]
Insolubility in Water < 0.02% [7]

Synthesis of Reactive Black 39

The synthesis of Reactive Black 39 is a multi-step process involving diazotization and
coupling reactions, which are common in the manufacturing of azo dyes.

General Synthesis Pathway

The manufacturing process for Reactive Black 39 involves the following key steps:

o Diazotization: 2,4-Diaminobenzenesulfonic acid and 2-Aminobenzene-1,4-disulfonic acid are
diazotized.[5][8]
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e Coupling: The resulting diazonium salts are then coupled with 4-Amino-5-
hydroxynaphthalene-2,7-disulfonic acid under both alkaline and acidic conditions.[5][8]

o Condensation: The product from the coupling reaction is condensed with 2,4,6-Trichloro-
1,3,5-triazine.[5][8]

o Ammoniation: The final step is ammoniation to yield Reactive Black 39.[5][8]
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Caption: Synthesis pathway of Reactive Black 39.

Detailed Experimental Protocol for Azo Dye Synthesis
(General)

The following is a general protocol for the synthesis of reactive dyes, which can be adapted for
the synthesis of Reactive Black 39.

1. Diazotization of an Aromatic Amine:
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Dissolve the aromatic amine (e.g., 2-amino-5-(2-sulfooxy) ethyl sulfonyl) benzene sulfonic
acid) in ice-chilled water.[9]

Add hydrochloric acid and cool the mixture to 0-5°C using an ice bath.[9][10]
Slowly add a solution of sodium nitrite (NaNO:2) while maintaining the low temperature.[9][10]

Stir the mixture for an extended period (e.g., 90 minutes) and verify the completion of the
reaction using a starch-iodide test.[9]

. Coupling Reaction:

Prepare a solution of the coupling component (e.g., 7-amino-4-hydroxy naphthalene-2-
sulfonic acid) in water.[9]

Adjust the pH of the coupling component solution to be alkaline (pH 8-9) by adding sodium
carbonate.[10]

Slowly add the diazonium salt solution to the coupling component solution while maintaining
a low temperature and alkaline pH.[10]

Stir the reaction mixture until the coupling is complete.

. Isolation and Purification:

Salt out the synthesized dye by adding sodium chloride to the reaction mixture.[10]
Filter the precipitated dye and wash it with a saturated sodium chloride solution.[10]

Dry the dye in an oven at 60-80°C.[10]

Industrial Applications

The primary application of Reactive Black 39 is in the textile industry for dyeing cellulosic

fibers such as cotton and viscose.[7][11] Its high water solubility and the formation of covalent

bonds with the fabric result in excellent wash fastness and vibrant, long-lasting color.[7] It is

suitable for various dyeing processes, including exhaust dyeing and printing.[2][7]
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Beyond textiles, reactive dyes like RB39 are also used as tools in biological research.[12][13]

They can be used to observe and analyze cell structures, track biomolecules, and in various

diagnostic applications.[12][13]

Environmental Impact and Toxicity

The widespread use of reactive dyes has raised significant environmental concerns. A

considerable percentage of these dyes (15-50%) do not bind to the fabric during the dyeing

process and are released into wastewater.[14]

Table 2: Environmental and Toxicological Concerns of Reactive Dyes

Concern

Description

Reference

Water Pollution

The presence of dyes in water
bodies reduces light
penetration, which inhibits
photosynthesis and affects

aquatic life.

[14][15][16]

Toxicity

Reactive dyes and their
degradation by-products can
be toxic, mutagenic, and
carcinogenic to various

organisms, including humans.

[14][15][17]

Non-Biodegradability

Many reactive dyes are
recalcitrant to natural
biodegradation, leading to their
persistence in the

environment.

[15][17]

High COD and BOD

Dye-containing effluents
increase the Chemical Oxygen
Demand (COD) and Biological
Oxygen Demand (BOD) of
water, indicating a high level of

pollution.

[18]
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Studies on the genotoxicity of Reactive Black 5, a similar azo dye, have shown that it can
cause chromosomal aberrations and DNA damage in organisms like Allium cepa.[19]

Degradation and Remediation

Due to the environmental persistence and toxicity of reactive dyes, various methods for their
removal from wastewater have been investigated.

Biodegradation

Biodegradation utilizes microorganisms like bacteria and fungi to break down the complex
structure of reactive dyes.[18][20] This is considered an environmentally friendly and cost-
effective method.[17] The process often involves azoreductase enzymes that cleave the azo
bonds (-N=N-), leading to the decolorization of the dye.[20] Subsequent degradation of the
resulting aromatic amines can then occur.
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Caption: General workflow of biodegradation of an azo dye.

Advanced Oxidation Processes (AOPS)

AOPs involve the generation of highly reactive hydroxyl radicals (*OH) that can non-selectively
oxidize a wide range of organic pollutants, including reactive dyes.[21] Common AOPs include:
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» Fenton and Photo-Fenton Processes: These methods use a combination of hydrogen
peroxide (H202) and iron salts (Fe2* or Fe3*) to generate hydroxyl radicals.[21][22] The
reaction is enhanced by UV light in the photo-Fenton process.

o UV/TiO2 Photocatalysis: This process utilizes titanium dioxide (TiOz) as a photocatalyst,
which, upon irradiation with UV light, generates electron-hole pairs that lead to the formation
of hydroxyl radicals.[21]

Adsorption

Adsorption is a physical process where dye molecules are removed from the solution by
adhering to the surface of an adsorbent material.[15] Various low-cost adsorbents have been
investigated for the removal of reactive dyes, including activated carbon, clays, and agricultural
waste products.[15] Carbon nanotubes have also shown high efficiency in adsorbing Reactive
Black 5.[23]

Table 3: Comparison of Degradation Methods for Reactive Dyes

Method Advantages Disadvantages

Environmentally friendly, cost-
) ) ) ) Can be a slow process, may
Biodegradation effective, potential for complete o )
) o produce toxic intermediates.
mineralization.

o Rapid degradation, effective High operational costs, may
Advanced Oxidation _ _
for a wide range of dyes. require post-treatment.

) ) Does not degrade the dye,
] Simple, low-cost, effective for ) )
Adsorption requires disposal of the
color removal.
adsorbent.

Experimental Protocols
Protocol for Dye Decolorization Assay

This protocol is used to determine the efficiency of a particular treatment method in removing
the color of the dye from a solution.
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Prepare a stock solution of Reactive Black 39 of a known concentration (e.g., 100 mg/L) in
deionized water.

Set up the experimental conditions for the chosen degradation method (e.g., for
biodegradation, inoculate the dye solution with a microbial culture; for AOPs, add the
necessary reagents like H202 and Fez?*).

Take samples from the reaction mixture at regular time intervals.

Centrifuge or filter the samples to remove any solid particles (e.g., microbial biomass or
catalyst).

Measure the absorbance of the supernatant at the maximum wavelength of absorption for
Reactive Black 39 (around 598-600 nm) using a UV-Vis spectrophotometer.[22][23]

Calculate the decolorization efficiency using the following formula: Decolorization Efficiency
(%) = [(Ao - At) / Ao] X 100 Where Ao is the initial absorbance and At is the absorbance at
time t.

Protocol for Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which can be used

to determine the cytotoxicity of a substance.

Cell Culture: Seed cells (e.g., human cell lines) in a 96-well plate and allow them to adhere
for 24 hours.[24]

Treatment: Treat the cells with different concentrations of Reactive Black 39 or its
degradation products for a specific duration (e.g., 24 or 48 hours).[24][25]

MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) to each well and incubate for a few hours.[24]

Formazan Solubilization: Dissolve the formazan crystals formed by viable cells using a
solubilizing agent like DMSO.[24]

Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength
(e.g., 540 nm) using a microplate reader.[24] The absorbance is proportional to the number
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of viable cells.

Conclusion

Reactive Black 39 is a commercially important dye with significant applications in the textile
industry. However, its widespread use contributes to environmental pollution due to the
discharge of dye-containing effluents. Understanding its chemical properties, synthesis, and
environmental fate is crucial for developing effective remediation strategies. This guide has
provided a detailed overview of Reactive Black 39, from its historical context to modern
degradation techniques. The presented data and protocols serve as a valuable resource for
researchers and professionals working in related fields, encouraging further investigation into
sustainable dyeing practices and efficient wastewater treatment technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15552045?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

